4-Nitrophenyl phosphate

• CAS No.: 330-13-2
• Product Name: 4-Nitrophenyl phosphate
• Molecular Formula: C6H6NO6P
• Molecular Weight: 219.09g/mol
• IUPAC Name: (4-nitrophenyl) dihydrogen phosphate
• Standard InChI: InChI=1S/C6H6NO6P/c8-7(9)5-1-3-6(4-2-5)13-14(10,11)12/h1-4H,(H2,10,11,12)
• Standard InChIKey: XZKIHKMTEMTJQX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1[N+](=O)[O-])OP(=O)(O)O
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OP(=O)(O)O
• Description: 4-Nitrophenyl phosphate, also known as nitrophenylphosphoric acid, belongs to the class of organic compounds known as phenyl phosphates. These are aromatic organooxygen compounds containing a phosphate group, which is O-esterified with a phenyl group. 4-Nitrophenyl phosphate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). 4-Nitrophenyl phosphate exists in all eukaryotes, ranging from yeast to humans. 4-Nitrophenyl phosphate can be biosynthesized from 4-nitrophenol.; 4-nitrophenyl phosphate is an aryl phosphate resulting from the mono-esterification of phosphoric acid with 4-nitrophenol. It has a role as a mouse metabolite. It derives from a 4-nitrophenol. It is a conjugate acid of a 4-nitrophenyl phosphate(2-).
• Related CAS: 32348-90-6 (magnesium salt); 32348-91-7 (di-ammonium salt); 4264-83-9 (di-hydrochloride salt); 54306-27-3 (hydrochloride salt)
• Synonyms: 4-nitrophenyl phosphate; 4-nitrophenylphosphate; diammonium nitrophenylphosphate; dipotassium nitrophenylphosphate; disodium nitrophenylphosphate; magnesium nitrophenylphosphate; monosodium nitrophenylphosphate; nitrophenylphosphate; p-nitrophenol phosphate; p-nitrophenyl phosphate; sodium nitrophenylphosphate
• PubChem Compound: 378
• Last Modified: Nov 11 2021